1-(4-(6-Chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)-2,2-diphenylethanone

• IUPAC Name: 1-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-2,2-diphenylethanone
• InChI: InChI=1S/C25H22ClN3OS/c26-20-11-12-21-22(17-20)31-25(27-21)29-15-13-28(14-16-29)24(30)23(18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-12,17,23H,13-16H2
• InChI Key: UPKCTNFNLYFYEU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=C(S2)C=C(C=C3)Cl)C(=O)C(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C25H22ClN3OS
• Molecular Weight: 448.0 g/mol

Description

The compound “1-(4-(6-Chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)-2,2-diphenylethanone” is a derivative of benzothiazole, which is a heterocyclic compound. It has been studied for its potential anticancer properties.

Synthesis Analysis

The synthesis of similar compounds involves coupling substituted 2-amino benzothiazoles with other compounds. The structures of the compounds are usually confirmed by NMR and mass spectral data.

Molecular Structure Analysis

The molecular structure of similar compounds is confirmed using techniques like FT-IR, 1H NMR, and 13C NMR. These techniques provide information about the functional groups present in the molecule and their arrangement.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds often involve the use of phosphorus oxychloride, which activates the carbonyl group of aromatic acids and increases its electrophilicity.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are usually determined using elemental analysis. This provides information about the percentage composition of different elements in the compound.

Scientific Research Applications

Anti-Inflammatory and Analgesic Properties

• CBTPE has been evaluated for its anti-inflammatory and analgesic activities. It inhibits cyclooxygenase-2 (COX-2), which mediates inflammation and pain. .

Quorum Sensing Inhibition

• Quorum sensing is a communication mechanism used by bacteria to coordinate group behaviors. CBTPE derivatives have been designed and synthesized to inhibit quorum sensing without being antibiotic. .

Antimicrobial and Antifungal Activities

• Thiazole derivatives, including CBTPE, exhibit antimicrobial and antifungal properties. .

Antitumor and Cytotoxic Effects

• Some thiazole derivatives, similar to CBTPE, demonstrate potent cytotoxicity against human tumor cell lines. .

Mechanism of Action

Target of Action

The primary targets of this compound are cyclo-oxygenase (COX) enzymes , specifically COX-1 and COX-2 . These enzymes play a crucial role in the biosynthesis of prostaglandins, which are involved in various physiological processes such as inflammation and pain .

Mode of Action

This compound interacts with its targets (COX-1 and COX-2) by inhibiting their activity . This inhibition results in a decrease in the biosynthesis of prostaglandins, thereby reducing inflammation and pain .

Biochemical Pathways

The compound affects the arachidonic acid pathway . Normally, arachidonic acid is converted into prostaglandins and leukotrienes through the action of COX and 5-lipoxygenase pathways, respectively . By inhibiting COX enzymes, this compound disrupts this pathway, leading to a decrease in the production of prostaglandins .

Result of Action

The inhibition of COX enzymes by this compound leads to a decrease in the production of prostaglandins . This results in a reduction of inflammation and pain, which are often mediated by these molecules . Some derivatives of this compound have been found to have significant anti-inflammatory and analgesic activities .